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Compound of Interest

Compound Name: 6-Carboxy-fluorescein

Cat. No.: B8005017

Introduction

6-Carboxyfluorescein (6-FAM) is a widely utilized fluorescent dye belonging to the fluorescein
family. Its robust spectroscopic properties, including a high quantum yield and absorption
maximum that aligns well with the 488 nm argon laser line, have established it as a cornerstone
for fluorescent labeling in a multitude of biological research applications. This guide provides a
comprehensive overview of the chemical structure, physicochemical properties, and key
experimental applications of 6-FAM for researchers, scientists, and professionals in drug

development.

Chemical Structure and Isomers

6-Carboxyfluorescein is a derivative of fluorescein characterized by a carboxyl group attached
to the 6-position of the bottom phenyl ring. This carboxyl group provides a convenient handle
for covalent attachment to biomolecules. The IUPAC name for 6-Carboxyfluorescein is 3',6'-
dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthene]-6-carboxylic acid.[1]

It is important to note that commercial preparations of carboxyfluorescein are often a mixture of
two structural isomers: 5-Carboxyfluorescein (5-FAM) and 6-Carboxyfluorescein (6-FAM).
While the spectral properties of these isomers are nearly identical, the position of the carboxyl
group can influence the geometry and reactivity of the resulting conjugate. For applications
requiring precise linker chemistry, isomerically pure 6-FAM is recommended.
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Caption: Chemical structure of 6-Carboxyfluorescein (6-FAM).

Physicochemical and Spectroscopic Properties

The key properties of 6-Carboxyfluorescein are summarized in the table below. These

parameters are crucial for designing and interpreting fluorescence-based experiments.

Property Value Reference(s)
3',6'-dihydroxy-3-
oxospiro[isobenzofuran-

IUPAC Name [1]

1(3H),9'-[9H]xanthene]-6-

carboxylic acid

Molecular Formula C21H1207 [1]
Molecular Weight 376.32 g/mol [1]
CAS Number 3301-79-9 [1]
Orange to brown crystalline
Appearance [2]
powder
Soluble in DMSO, DMF,
Solubility methanol, and aqueous buffers  [3]

atpH >6

Excitation Maximum (Aex)

~492-495 nm

[3]4]

Emission Maximum (Aem)

~517-520 nm

[3]4]

Molar Extinction Coefficient (g)

>72,000 M~icm~t (at ~492 nm
in 0.1 M Tris pH 8.0)

[2](3]

Fluorescence Quantum Yield

(®)

~0.93 (for the free dye)

[5]

pKa

~6.4-6.5

[6]7]

Experimental Protocols
Synthesis of 6-Carboxyfluorescein
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A common method for the synthesis of a mixture of 5- and 6-carboxyfluorescein involves the
condensation of resorcinol with trimellitic anhydride in the presence of an acid catalyst, such as
methanesulfonic acid.[8] The isomers can then be separated by fractional crystallization.[9] A
more selective synthesis of 6-carboxyfluorescein can be achieved using a stannic chloride
(SnCla) catalyst, which improves the ratio of the desired 6-isomer to the 5-isomer.[10]

Labeling of Proteins with 6-FAM N-hydroxysuccinimidyl
(NHS) Ester

The carboxyl group of 6-FAM can be activated to an N-hydroxysuccinimidyl (NHS) ester, which
readily reacts with primary amines (e.g., the side chain of lysine residues or the N-terminus) on
proteins to form stable amide bonds.

Materials:

o Protein of interest (1-10 mg/mL in amine-free buffer, e.g., PBS, pH 7.2-7.4)

6-FAM, SE (NHS ester)

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Reaction buffer: 0.1 M sodium bicarbonate, pH 8.3-8.5

Purification column (e.g., Sephadex G-25)
Protocol:

» Prepare the protein solution: Ensure the protein is in an amine-free buffer at an appropriate
concentration. If necessary, perform a buffer exchange.

» Prepare the dye solution: Immediately before use, dissolve the 6-FAM NHS ester in a small
amount of DMF or DMSO to create a 10 mg/mL stock solution.

» Reaction: While gently vortexing the protein solution, add the dissolved 6-FAM NHS ester.
The molar ratio of dye to protein typically ranges from 10:1 to 20:1 and should be optimized
for the specific protein.
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 Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, protected from
light.

 Purification: Separate the labeled protein from the unreacted dye using a gel filtration column
(e.g., Sephadex G-25) pre-equilibrated with a suitable storage buffer (e.g., PBS). The labeled
protein will elute in the void volume.

o Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of
the conjugate at 280 nm (for the protein) and 494 nm (for 6-FAM).

Preparation

Prepare 6-FAM NHS Ester Solution
(DMF or DMSO)

Labeling Reaction

Purification & Analysis
Mix Protein and Dye Solutions Incubate (1-2h, RT, dark) Purify via Gel Filtration | Determine Degree of Labeling (DOL)

Prepare Protein Solution
(Amine-free buffer)

Click to download full resolution via product page

Caption: Workflow for labeling a protein with 6-FAM NHS ester.

Labeling of Oligonucleotides with 6-FAM

6-FAM is commonly incorporated into synthetic oligonucleotides at the 5' or 3' terminus, or
internally. This is typically achieved during automated solid-phase synthesis using a 6-FAM
phosphoramidite reagent. The dimethoxytrityl (DMT) group on the phosphoramidite allows for
purification of the labeled oligonucleotide using a Glen-Pak™ cartridge or similar DMT-on
purification methods.[11] Post-synthesis labeling of amine-modified oligonucleotides with 6-
FAM NHS ester is also a viable method.

Applications in Research

The versatility of 6-Carboxyfluorescein has led to its widespread use in numerous research

applications.
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Fluorescence Microscopy

6-FAM conjugated to antibodies, peptides, or other probes enables the visualization of specific
targets within fixed or living cells and tissues. Its bright green fluorescence provides high-
contrast images.

Flow Cytometry

In flow cytometry, 6-FAM is used to label antibodies for immunophenotyping, allowing for the
identification and quantification of specific cell populations.[12] A derivative, carboxyfluorescein
succinimidyl ester (CFSE), is widely used to track cell proliferation.[13] CFSE readily enters
cells and covalently attaches to intracellular proteins. With each cell division, the fluorescence
intensity is halved, allowing for the quantitative analysis of cell division cycles.[13]

Nucleic Acid Analysis

6-FAM is a standard fluorophore for labeling oligonucleotides used as primers in PCR and as
probes in various hybridization-based assays, such as fluorescence in situ hybridization (FISH)
and real-time PCR.[14] In TagMan® probes, 6-FAM is used as the reporter dye at the 5' end,
and its fluorescence is quenched by a quencher at the 3' end until the probe is degraded during
PCR.
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Caption: General workflow for Fluorescence In Situ Hybridization (FISH) using a 6-FAM
labeled probe.

pH Sensing

The fluorescence of 6-Carboxyfluorescein is pH-dependent, with its fluorescence intensity

increasing with pH over a physiological range.[15] This property allows it to be used as a pH
indicator for measuring intracellular pH.[16][17]

Conclusion
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6-Carboxyfluorescein remains an indispensable tool in the life sciences. Its well-characterized
chemical and spectral properties, coupled with its versatility in labeling a wide range of
biomolecules, ensure its continued use in both fundamental research and the development of
new diagnostic and therapeutic agents. This guide provides a foundational understanding of 6-
FAM, enabling researchers to effectively incorporate this powerful fluorescent probe into their
experimental designs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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